Cas no 1211511-40-8 (3-(4-(trifluoromethyl)phenoxy)pyrrolidine hydrochloride)

• Product Name: 3-(4-(trifluoromethyl)phenoxy)pyrrolidine hydrochloride
• CAS No: 1211511-40-8
• MF: C₁₁H₁₃ClF₃NO
• MW: 267.675232648849
• CID: 858512
• PubChem ID: 53412004
• Update Time: 2025-04-19

3-(4-(trifluoromethyl)phenoxy)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[4-(TrifluoroMethyl)phenoxy]-pyrrolidine HCl
• 3-[4-(Trifluoromethyl)phenoxy]pyrrolidine hydrochloride
• 3-(4-(trifluoromethyl)phenoxy)pyrrolidine hydrochloride
• CS-0432672
• C77802
• DTXSID60696529
• F2158-2066
• 3-(4-(trifluoromethyl)phenoxy)pyrrolidinehydrochloride
• 3-[4-(Trifluoromethyl)phenoxy]pyrrolidine HCl
• 1211511-40-8
• 3-[4-(Trifluoromethyl)phenoxy]pyrrolidinehydrochloride
• 3-[4-(trifluoromethyl)phenoxy]pyrrolidine;hydrochloride
• 3-[4-(Trifluoromethyl)phenoxy]pyrrolidine--hydrogen chloride (1/1)
• AKOS015849592

• MDL： MFCD13561140
• Inchi： 1S/C11H12F3NO.ClH/c12-11(13,14)8-1-3-9(4-2-8)16-10-5-6-15-7-10;/h1-4,10,15H,5-7H2;1H
• InChI Key： QVLWPPNOVSOMCG-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC(=CC=1)OC1CNCC1)(F)F

Computed Properties

• Exact Mass: 267.06389
• Monoisotopic Mass: 267.0637762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes